(5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-1-(3,4-dimethylphenyl)-3-phenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione

• Molecular Formula: C23H17ClN2O2S2
• Molecular Weight: 453 g/mol
• IUPAC Name: (5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-1-(3,4-dimethylphenyl)-3-phenyl-2-sulfanylidene-1,3-diazinane-4,6-dione
• InChI: InChI=1S/C23H17ClN2O2S2/c1-14-8-9-17(12-15(14)2)26-22(28)19(13-18-10-11-20(24)30-18)21(27)25(23(26)29)16-6-4-3-5-7-16/h3-13H,1-2H3/b19-13-
• InChI Key: NFCBYJJZNWFOCX-UYRXBGFRSA-N
• Isomeric SMILES: CC1=C(C=C(C=C1)N2C(=O)/C(=C\C3=CC=C(S3)Cl)/C(=O)N(C2=S)C4=CC=CC=C4)C
• SMILES: CC1=C(C=C(C=C1)N2C(=O)C(=CC3=CC=C(S3)Cl)C(=O)N(C2=S)C4=CC=CC=C4)C

Description

(5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-1-(3,4-dimethylphenyl)-3-phenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is a chemical compound that belongs to the class of dihydropyrimidines. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The exact mechanism of action of (5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-1-(3,4-dimethylphenyl)-3-phenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is not fully understood. However, it is believed to exert its antitumor activity by inducing apoptosis (programmed cell death) in cancer cells. It may also inhibit the growth and proliferation of cancer cells by modulating various signaling pathways.
Biochemical and Physiological Effects:
Studies have shown that (5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-1-(3,4-dimethylphenyl)-3-phenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione can induce oxidative stress and DNA damage in cancer cells. It can also modulate the expression of various genes and proteins involved in cell cycle regulation, apoptosis, and angiogenesis. Additionally, it has been found to possess anti-inflammatory and antioxidant properties, which may have potential applications in the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of (5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-1-(3,4-dimethylphenyl)-3-phenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione is its potent antitumor activity against various cancer cell lines. It also possesses anti-inflammatory and antioxidant properties, which make it a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases. However, one of the major limitations of this compound is its poor solubility in water, which may affect its bioavailability and limit its clinical applications.

Future Directions

There are several future directions for the research and development of (5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-1-(3,4-dimethylphenyl)-3-phenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione. One of the potential directions is to modify the chemical structure of the compound to improve its solubility and bioavailability. Another direction is to investigate its potential applications in combination therapy with other anticancer drugs. Additionally, further studies are needed to elucidate its exact mechanism of action and to explore its potential applications in the treatment of various inflammatory and oxidative stress-related diseases.

Synthesis Methods

The synthesis of (5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-1-(3,4-dimethylphenyl)-3-phenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione involves the reaction of 5-chlorothiophene-2-carbaldehyde, 3,4-dimethylbenzaldehyde, and 1,3-diphenylurea in the presence of a catalyst. The reaction is carried out under reflux conditions in a solvent such as ethanol or methanol. The resulting product is then purified using column chromatography to obtain the pure compound.

Scientific Research Applications

(5Z)-5-[(5-chlorothiophen-2-yl)methylidene]-1-(3,4-dimethylphenyl)-3-phenyl-2-thioxodihydropyrimidine-4,6(1H,5H)-dione has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent antitumor activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. It has also been found to possess anti-inflammatory, antioxidant, and antibacterial properties.